Cas no 50619-40-4 (2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one)

• Product Name: 2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one
• CAS No: 50619-40-4
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 934017
• PubChem ID: 135493007
• Update Time: 2025-04-19

2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one
• DS-012940
• NSC615827
• 125073-26-9
• 2-AMINO-9-[2,3-DIHYDROXY-4-(HYDROXYMETHYL)CYCLOPENTYL]-1H-PURIN-6-ONE
• SCHEMBL9078539
• NSC-138435
• NSC138435
• CHEMBL64065
• 2-Amino-1,9-dihydro-9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-6H-purin-6-one
• 50619-40-4

• Inchi： 1S/C11H15N5O4/c12-11-14-9-6(10(20)15-11)13-3-16(9)5-1-4(2-17)7(18)8(5)19/h3-5,7-8,17-19H,1-2H2,(H3,12,14,15,20)/t4-,5-,7-,8+/m1/s1
• InChI Key： KIDOTSCXAILVGR-APOSLCTFSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](CO)C[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 281.11255
• Monoisotopic Mass: 281.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 145.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues